Cas no 38489-67-7 (3-(2,5-dihydroxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2,5-dihydroxyphenyl)prop-2-enoic acid
• CAS No: 38489-67-7
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 2009994
• PubChem ID: 6442618
• Update Time: 2025-06-09

3-(2,5-dihydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2,5-dihydroxycinnamic acid
• (E)-3-(2,5-dihydroxyphenyl)-2-propenoic acid
• 2,5-dihydroxy-trans-cinnamic acid
• 2,5-Dihydroxy-trans-zimtsaeure
• 2,5-dihydroxycinnamate
• 2,5-dihydroxycinnamic acid
• 3-(2,5-Dihydroxyphenyl)-2-propenoic acid
• (2E)-3-(2,5-Dihydroxyphenyl)acrylic acid
• 3-(2,5-dihydroxyphenyl)prop-2-enoic acid
• BDBM50025476
• 38489-67-7
• AKOS006345761
• 3-(2,5-dihydroxyphenyl)acrylicacid
• UNII-6EHK92QE99
• 2,5-DIHYDROXYCINNAMICACID
• (2E)-3-(2,5-dihydroxyphenyl)prop-2-enoic acid
• trans-2,5-Dihydroxycinnamic acid
• (2E)-3-(2,5-Dihydroxyphenyl)-2-propenoic acid
• CHEMBL450484
• TS-00197
• 2,5-Dihydroxyzimtsaure
• SCHEMBL344638
• (E)-3-(2,5-Dihydroxyphenyl)acrylic acid
• CS-0266321
• 2,5-dihydroxystyrylcarbamic acid
• 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, (2E)-
• EN300-1849168
• 636-01-1
• 3-(2,5-dihydroxyphenyl)acrylic acid
• grevillic acid
• 6EHK92QE99
• DTXSID001030505
• MFCD00075834
• AR-683/43306427
• CINNAMIC ACID, 2,5-DIHYDROXY-
• (E)-3-(2,5-dihydroxyphenyl)prop-2-enoic Acid
• FD64911
• A11070

• MDL： MFCD00075834
• Inchi： 1S/C9H8O4/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-1+
• InChI Key： JXIPYOZBOMUUCA-DAFODLJHSA-N
• SMILES： OC1C=CC(=CC=1/C=C/C(=O)O)O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 3-(2,5-dihydroxyphenyl)prop-2-enoic acid

3-(2,5-dihydroxyphenyl)prop-2-enoic acid (CAS No. 38489-67-7): A Comprehensive Overview in Modern Chemical Biology and Medicine

3-(2,5-dihydroxyphenyl)prop-2-enoic acid, identified by its unique Chemical Abstracts Service (CAS) number 38489-67-7, represents a significant compound of interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its phenolic and enonic functional groups, has garnered attention due to its potential biological activities and structural versatility. The presence of two hydroxyl groups at the 2 and 5 positions of the benzene ring, coupled with the prop-2-enoic acid side chain, imparts a distinctive chemical profile that makes it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 3-(2,5-dihydroxyphenyl)prop-2-enoic acid is reminiscent of several naturally occurring polyphenols, which are well-documented for their antioxidant, anti-inflammatory, and antimicrobial properties. The combination of hydroxyl and carboxylic acid functionalities allows for diverse interactions with biological targets, including enzymes and receptors. This inherent flexibility has positioned the compound as a promising scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its binding affinity and potential pharmacological effects.

In the context of contemporary research, 3-(2,5-dihydroxyphenyl)prop-2-enoic acid has been investigated for its role in modulating cellular pathways associated with oxidative stress and inflammation. Studies have suggested that the compound may exert protective effects against neurodegenerative diseases by scavenging reactive oxygen species (ROS) and inhibiting pro-inflammatory cytokine production. The phenolic hydroxyl groups are particularly crucial in these interactions, as they can engage in hydrogen bonding with biological targets, thereby enhancing binding specificity.

Moreover, the enonic group in 3-(2,5-dihydroxyphenyl)prop-2-enoic acid contributes to its reactivity, enabling participation in various chemical transformations that can be exploited in synthetic chemistry. This property has been leveraged in the development of derivative compounds with enhanced bioavailability or targeted action. For instance, modifications to the side chain or introduction of additional functional groups can fine-tune the pharmacokinetic profile of the molecule. Such structural diversification is a cornerstone of modern drug discovery efforts aimed at optimizing therapeutic efficacy while minimizing adverse effects.

The compound's potential applications extend to the field of precision medicine, where its ability to interact selectively with specific biological pathways could lead to personalized therapeutic strategies. Research has highlighted its interaction with enzymes such as lipoxygenases and cyclooxygenases, which are implicated in various pathological conditions. By inhibiting these enzymes, 3-(2,5-dihydroxyphenyl)prop-2-enoic acid may help mitigate inflammatory responses associated with conditions like arthritis or cardiovascular diseases.

Emerging evidence also suggests that 3-(2,5-dihydroxyphenyl)prop-2-enoic acid possesses anticancer properties. Preclinical studies have demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and modulating signaling pathways involved in cell survival. The compound's dual functionality—combining both hydrophobic aromatic rings with hydrophilic carboxylic acid groups—facilitates its penetration into cellular compartments and subsequent interaction with intracellular targets. This dual nature makes it an attractive candidate for developing multitargeted therapies that address multiple aspects of cancer biology simultaneously.

The synthesis of 3-(2,5-dihydroxyphenyl)prop-2-enoic acid has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involving condensation reactions between appropriate phenols and acrylic derivatives remain prevalent. However, recent innovations in green chemistry have introduced more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These advancements align with global efforts to promote environmentally responsible chemical manufacturing practices.

From a regulatory perspective, 3-(2,5-dihydroxyphenyl)prop-2-enoic acid must comply with stringent quality standards set forth by international agencies such as the International Council for Harmonisation (ICH). Documentation of synthesis procedures, impurity profiles, and stability data is essential for ensuring compliance with Good Manufacturing Practices (GMP). Additionally, rigorous toxicological assessments are conducted to evaluate potential risks associated with its use in pharmaceutical formulations.

The future prospects for 3-(2,5-dihydroxyphenyl)prop-2-enoic acid are promising, given its diverse biological activities and structural adaptability. Ongoing research aims to elucidate its mechanism of action at a molecular level through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies will provide critical insights into how the compound interacts with biological targets and could inform the design of next-generation derivatives.

In conclusion,3-(2,5-dihydroxyphenyl)prop-2-enoic acid (CAS No. 38489-67-7) stands as a testament to the intersection of chemistry and biology in driving innovation within pharmaceutical sciences. Its unique structural features offer a rich foundation for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play an increasingly significant role in advancing medical treatments worldwide.